Cas no 180303-03-1 (1H-Pyrazol-5-amine,4-chloro-3-ethyl-1-methyl-)

• Product Name: 1H-Pyrazol-5-amine,4-chloro-3-ethyl-1-methyl-
• CAS No: 180303-03-1
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 113417
• PubChem ID: 15332583
• Update Time: 2025-04-18

1H-Pyrazol-5-amine,4-chloro-3-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,4-chloro-3-ethyl-1-methyl-
• 1H-Pyrazol-5-amine, 4-chloro-3-ethyl-1-methyl-
• 4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-amine
• SCHEMBL7838461
• 180303-03-1
• 4-chloro-5-ethyl-2-methylpyrazol-3-amine

• Inchi： 1S/C6H10ClN3/c1-3-4-5(7)6(8)10(2)9-4/h3,8H2,1-2H3
• InChI Key： VCBQNQIQCYBNNB-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N(C)N=C1CC

Computed Properties

• Exact Mass: 159.0565
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides